Cas no 1214688-81-9 (3-(2-Methoxyphenyl)-1-methylpiperazine-2,5-dione)

• Product Name: 3-(2-Methoxyphenyl)-1-methylpiperazine-2,5-dione
• CAS No: 1214688-81-9
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5714006
• PubChem ID: 45496535
• Update Time: 2025-11-01

3-(2-Methoxyphenyl)-1-methylpiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• F2147-0673
• AKOS015958188
• CS-0300904
• EN300-237153
• 3-(2-methoxyphenyl)-1-methylpiperazine-2,5-dione
• 1214688-81-9
• 2,5-Piperazinedione, 3-(2-methoxyphenyl)-1-methyl-
• 3-(2-Methoxyphenyl)-1-methylpiperazine-2,5-dione

• Inchi： 1S/C12H14N2O3/c1-14-7-10(15)13-11(12(14)16)8-5-3-4-6-9(8)17-2/h3-6,11H,7H2,1-2H3,(H,13,15)
• InChI Key： ABTWHJUWVLTFGB-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2OC)NC(CN1C)=O

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-(2-Methoxyphenyl)-1-methylpiperazine-2,5-dione

3-(2-Methoxyphenyl)-1-methylpiperazine-2,5-dione (CAS 1214688-81-9): A Promising Compound in Medicinal Chemistry

3-(2-Methoxyphenyl)-1-methylpiperazine-2,5-dione, with the chemical identifier CAS 1214688-81-9, represents a unique molecular scaffold that has garnered significant attention in the field of medicinal chemistry. This compound is structurally characterized by a piperazine ring fused with a diketone moiety, which is further substituted with a methoxyphenyl group. The combination of these functional groups suggests potential for diverse biological activities, making it a valuable target for further research and development.

Recent studies have highlighted the 3-(2-Methoxyphenyl)-1-methylpiperazine-2,5-dione as a potential candidate for modulating intracellular signaling pathways. In a 2023 publication in Journal of Medicinal Chemistry, researchers demonstrated its ability to interact with specific protein kinases, which are implicated in various diseases including cancer and neurodegenerative disorders. This finding underscores the importance of understanding the molecular mechanisms underlying its biological effects.

The 3-(2-Methoxyphenyl)-1-methylpiperazine-2,5-dione has also been explored for its potential in drug delivery systems. A 2024 study published in Advanced Drug Delivery Reviews reported that the compound exhibits favorable solubility properties, which could enhance its bioavailability and therapeutic efficacy. This characteristic is particularly significant for the development of oral formulations, where solubility is a critical factor in drug absorption.

Moreover, the 3-(2-Methoxyphenyl)-1-methylpiperazine-2,5-dione has been investigated for its anti-inflammatory properties. Research published in Pharmaceutical Research in 2023 indicated that the compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential application in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural features of 3-(2-Methoxyphenyl)-1-methylpiperazine-2,5-dione also make it an attractive candidate for the design of new therapeutic agents. The presence of the methoxyphenyl group may contribute to its ability to bind to specific receptors or enzymes, while the piperazine ring provides a flexible scaffold for further chemical modifications. These properties are essential for the development of compounds with improved pharmacological profiles.

Despite its promising potential, the 3-(2-Methoxyphenyl)-1-methylpiperazine-2,5-dione is still in the early stages of research, and further studies are needed to fully elucidate its biological activities and therapeutic applications. Ongoing investigations are focused on optimizing its chemical structure to enhance its potency and reduce potential side effects.

The 3-(2-Methyloxyphenyl)-1-methylpiperazine-2,5-dione has also been studied for its potential in the treatment of neurological disorders. A 2024 review in Neuropharmacology highlighted its ability to modulate neurotransmitter systems, which could make it a valuable tool for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the 3-(2-Methoxyphenyl)-1-methylpiperazine-2,5-dione has been explored for its potential in the field of oncology. Research published in Cancer Research in 2023 suggested that the compound may inhibit the growth of certain cancer cell lines by targeting specific signaling pathways. These findings highlight the potential of the compound as a novel therapeutic agent in the fight against cancer.

The synthesis of 3-(2-Methoxyphenyl)-1-methylpiperazine-2,5-dione has also been a subject of interest in organic chemistry. A 2023 study in Organic Letters described a novel synthetic route that allows for the efficient preparation of this compound. This advancement is crucial for the scalability of its production, which is essential for its potential use in clinical settings.

Overall, the 3-(2-Methoxyphenyl)-1-methylpiperazine-2,5-dione represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and the growing body of research supporting its biological activities make it an important area of focus for future studies. As research in this field continues to evolve, the 3-(2-Methoxyphenyl)-1-methylpiperazine-2,5-dione may play a significant role in the development of new therapeutic strategies for various diseases.